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1-(1H-Pyrazol-4-yl)but-3-yn-1-ol

Hydrogen bonding Drug-likeness Solubility

Researchers requiring pyrazole-alkynol building blocks for CuAAC often encounter analogs lacking orthogonal reactivity. 1-(1H-Pyrazol-4-yl)but-3-yn-1-ol (CAS 1927878-56-5) resolves this with a terminal alkyne, chiral secondary alcohol, and free pyrazole NH. • Terminal alkyne enables CuAAC triazole library synthesis; secondary alcohol at the benzylic position provides a chiral handle for asymmetric derivatization. • Free pyrazole NH (2 HBD) supports hydrogen-bond-mediated crystallization and target engagement, unlike N-methyl analogs. • XLogP3 = -0.1, TPSA = 48.9 Ų - favorable aqueous solubility for bioconjugation without organic co-solvents.

Molecular Formula C7H8N2O
Molecular Weight 136.15 g/mol
Cat. No. B13306201
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters

Basic Identity
Product Name1-(1H-Pyrazol-4-yl)but-3-yn-1-ol
Molecular FormulaC7H8N2O
Molecular Weight136.15 g/mol
Structural Identifiers
SMILESC#CCC(C1=CNN=C1)O
InChIInChI=1S/C7H8N2O/c1-2-3-7(10)6-4-8-9-5-6/h1,4-5,7,10H,3H2,(H,8,9)
InChIKeyYVHYXOLLMJBAIX-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol Chemical Overview

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol (CAS 1927878-56-5) is a heterocyclic building block featuring a 1H-pyrazole ring substituted at the 4-position with a secondary alcohol and a terminal alkyne moiety. Its molecular formula is C₇H₈N₂O, with a molecular weight of 136.15 g/mol [1]. The compound belongs to the class of pyrazole alkynols, which are valued as versatile intermediates in medicinal chemistry and organic synthesis. The orthogonal reactivity of the alkyne (suitable for copper-catalyzed azide-alkyne cycloaddition, CuAAC) and the secondary alcohol (available for further functionalization) makes it a strategically useful scaffold for constructing diverse compound libraries [2]. The unsubstituted NH of the pyrazole ring provides additional hydrogen-bond donor/acceptor capability, distinguishing it from N-alkylated analogs in target engagement and solid-state packing [3].

Workflow CuAAC / Sonogashira click chemistry
Selection Orthogonal alkyne & secondary alcohol handles
Context Free NH pyrazole for hydrogen-bond interactions

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol Substitution Risk

Procurement decisions for pyrazole alkynol building blocks cannot rely on generic substitution because subtle structural variations—position of the alcohol, chain length, and N-substitution—produce quantifiable differences in physicochemical properties critical to synthetic and biological performance. As demonstrated in Section 3, 1-(1H-Pyrazol-4-yl)but-3-yn-1-ol differs from its closest analogs in hydrogen bond donor count, lipophilicity (XLogP3), topological polar surface area, and rotatable bond count [1][2][3]. The secondary alcohol at the benzylic position adjacent to the pyrazole ring creates a unique stereoelectronic environment not replicated by primary or tertiary alcohol analogs. Furthermore, the free NH-pyrazole versus N-methylated forms alters hydrogen-bonding capacity, which directly impacts solid-state packing, solubility, and potential target binding [3]. These measurable differences mean that substituting an analog without re-optimizing downstream synthetic steps or biological assays carries a high risk of altered reactivity, unexpected pharmacokinetics, or failed crystallizations. This guide provides the quantitative evidence necessary to justify specification of this exact compound in procurement documentation.

H-Bond donor mismatch
N-Methyl analogs reduce donor count (2→1), potentially altering solubility and target-interaction profiles.
Lipophilicity shift
Saturated analog (n-propyl chain) raises XLogP3 by ~0.7 units; may change partitioning in cell-based assays.
Conformational flexibility
Saturated analog adds one rotatable bond; increased entropy may weaken binding relative to alkyne-constrained scaffold.

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol Differentiation Data

Hydrogen Bond Donor Count: Free NH vs. N-Methyl

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol possesses two hydrogen bond donor (HBD) groups (the pyrazole NH and the secondary alcohol OH), whereas the N-methyl analog 4-(1-methyl-1H-pyrazol-4-yl)but-3-yn-1-ol has only one HBD (the alcohol OH), as the pyrazole nitrogen is methylated [1][2]. The extra HBD in the target compound enhances aqueous solubility, facilitates crystal packing through extended hydrogen-bond networks, and increases the potential for specific interactions with biological targets [3]. This difference is invariant under standard laboratory conditions and must be considered when designing solubility-dependent assays or crystallization trials.

H-Bond Donors
Cross-study comparable
2 HBD vs. 1 HBD (N-methyl analog)
Supports solubility & crystal packing through extended H-bond networks.
Free NH + secondary OH vs. only OH in N-methyl form.
Hydrogen bonding Drug-likeness Solubility Crystal engineering

Lipophilicity (XLogP3): Alkyne vs. Saturated Analog

The XLogP3-AA value, a computed measure of lipophilicity, is -0.1 for 1-(1H-Pyrazol-4-yl)but-3-yn-1-ol, compared to 0.6 for the saturated analog 1-(1H-Pyrazol-4-yl)butan-1-ol [1][2]. This 0.7 log unit difference corresponds to an approximately 5-fold lower octanol-water partition coefficient for the target compound, indicating significantly higher hydrophilicity. The terminal alkyne in the target compound reduces lipophilicity relative to the n-propyl chain in the saturated analog, which has implications for aqueous solubility and passive membrane permeability in cell-based assays [3].

Lipophilicity
Cross-study comparable
XLogP3 = -0.1 (target) vs. 0.6 (saturated)
~5-fold more hydrophilic; may improve aqueous compatibility.
ΔXLogP3 = 0.7; alkyne lowers logP vs. n-propyl chain.
Lipophilicity ADME Partition coefficient Solubility

Topological Polar Surface Area vs. N-Methyl Analog

The topological polar surface area (TPSA) of 1-(1H-Pyrazol-4-yl)but-3-yn-1-ol is 48.9 Ų, compared to 38.1 Ų for the N-methyl analog 4-(1-methyl-1H-pyrazol-4-yl)but-3-yn-1-ol [1][2]. This 10.8 Ų difference arises from the additional polar NH group in the target compound. TPSA is inversely correlated with passive membrane permeability; the higher TPSA of the target suggests reduced passive cellular uptake relative to the N-methyl analog, which may be desirable for targeting extracellular proteins or undesirable for intracellular targets [3].

Polar Surface Area
Cross-study comparable
48.9 Ų vs. 38.1 Ų (N-methyl)
Higher TPSA may reduce passive membrane permeability.
Δ10.8 Ų due to additional polar NH group.
Membrane permeability Drug-likeness Polar surface area Bioavailability

Rotatable Bond Count: Alkyne vs. Saturated Analog

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol has two rotatable bonds, whereas the saturated analog 1-(1H-Pyrazol-4-yl)butan-1-ol has three rotatable bonds [1][2]. The alkyne in the target compound constrains the geometry of the side chain, reducing conformational freedom. Lower rotatable bond count is generally associated with reduced entropic penalty upon binding to a biological target, potentially improving binding affinity [3]. This structural difference may translate into measurable differences in target engagement when the compounds are used as warheads or pharmacophoric elements.

Rotatable Bonds
Cross-study comparable
2 bonds vs. 3 bonds (saturated)
Lower entropic penalty possible upon target binding.
Alkyne constrains side-chain geometry.
Conformational flexibility Entropy Binding affinity Molecular recognition

Crystal Engineering: H-Bond Motif of Pyrazolyl Propargyl Alcohols

X-ray crystallography of the closely related compound 3-(1H-pyrazol-4-yl)prop-2-yn-1-ol reveals infinite chains of N–H···O and O–H···N hydrogen bonds with proton disorder in a 1:1 ratio, running through the entire crystal [1]. The structure demonstrates that pyrazol-4-yl propargyl alcohols engage both the pyrazole NH and the alcohol OH in cooperative hydrogen-bond networks. The target compound, 1-(1H-Pyrazol-4-yl)but-3-yn-1-ol, contains the same hydrogen bond donor/acceptor pairs but with an extended carbon chain and a secondary alcohol, which is expected to modulate the hydrogen-bond geometry and potentially alter the melting point and solubility relative to the shorter-chain analog [2]. This class-level hydrogen-bond motif is absent in N-methylated analogs, where the pyrazole NH is blocked [3].

Crystal Network
Class-level inference
Expected N–H···O / O–H···N chains
Supports crystal engineering; polymorphism may differ from analog.
Inferred from pyrazolyl propargyl alcohol X-ray structure.
Crystal structure Hydrogen bonding Solid-state chemistry Polymorphism

Commercial Availability and Purity Benchmark

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol is commercially available at 95% purity from Leyan (Shanghai HaoHong Biomedical Technology Co., Ltd.), a subsidiary of the publicly listed HaoYuan Pharmaceutical (stock code 688131) . This purity specification provides a procurement baseline. For comparison, the regioisomer 4-(1H-pyrazol-4-yl)but-3-yn-1-ol (CAS 175474-15-4) is listed at 97% purity from the same vendor . The 95% purity level is adequate for most synthetic intermediate applications; however, users requiring >97% purity for sensitive catalytic reactions should specify additional purification or request batch-specific certificates of analysis.

Purity Spec
Data to verify
95% (HPLC/NMR)
Procurement baseline; verify for catalyst-sensitive reactions.
Supplier specification; higher purity available for regioisomer.
Procurement Purity specification Synthetic intermediate Quality control

1-(1H-Pyrazol-4-yl)but-3-yn-1-ol Application Scenarios

CuAAC Click Chemistry with Free NH Pyrazole

For medicinal chemistry programs employing copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct triazole-containing libraries, the terminal alkyne of the target compound provides the requisite dipolarophile [1]. Crucially, the retained free pyrazole NH (2 HBD groups) enables post-click functionalization, such as N-arylation or N-alkylation, to further diversify the scaffold. This strategy is not feasible with the N-methyl analog, which lacks the pyrazole NH, limiting downstream chemistry options [2]. The moderate TPSA (48.9 Ų) and low lipophilicity (XLogP3 = -0.1) of the target further favor aqueous solubility, facilitating purification of click products by reverse-phase chromatography [1].

Crystal Engineering and Co-Crystal Design via N–H···O Synthon

The crystal structure of the propargyl alcohol analog confirms that pyrazol-4-yl alkynols engage in predictable, infinite N–H···O and O–H···N hydrogen-bond chains [3]. The target compound, with its secondary alcohol and extended butynyl chain, is expected to exhibit a modified hydrogen-bond network geometry, potentially leading to different polymorphic forms or co-crystal stoichiometries with pharmaceutically relevant co-formers. Researchers designing solid-state formulations should prioritize the target compound over N-methyl analogs, which cannot form the pyrazole NH-mediated synthon, and over the saturated analog, which has greater conformational flexibility (3 rotatable bonds) that may complicate crystallization [1][4].

Synthesis of Chiral Derivatives via Secondary Alcohol

The secondary alcohol at the benzylic position adjacent to the pyrazole ring provides a chiral center that can be exploited for asymmetric synthesis. Unlike the primary alcohol in 4-(1H-pyrazol-4-yl)but-3-yn-1-ol (which is achiral) and the tertiary alcohol in 2-methyl-4-(1H-pyrazol-4-yl)but-3-yn-2-ol (which cannot be oxidized to a ketone without rearrangement), the target compound's secondary alcohol can be oxidized to the corresponding ketone or derivatized to chiral esters for resolution [1][5]. The two rotatable bonds constrain the conformational space sufficiently to potentially enable diastereoselective transformations. Procurement of the racemic target compound is the first step toward enantioselective synthesis of pyrazole-containing chiral ligands or bioactive molecules [1].

Bioconjugation via Terminal Alkyne with H-Bond Retention

For chemical biology applications requiring bioconjugation (e.g., fluorescent labeling, PROTAC linker attachment) via CuAAC or Sonogashira coupling, the target compound offers the unique combination of a terminal alkyne handle and two hydrogen bond donors [1]. The free pyrazole NH can participate in hydrogen bonding with biological targets (e.g., kinase hinge regions), while the alkyne is available for bioorthogonal conjugation. This dual functionality is lost in the N-methyl analog (1 HBD) and in the saturated analog (no alkyne handle) [2][4]. The -0.1 XLogP3 suggests favorable aqueous compatibility, reducing the need for organic co-solvents in bioconjugation reactions [1].

Application
Selection Property
Validation Focus
CuAAC library synthesis
Terminal alkyne + free NH for post-click diversification
N-Functionalization scope; aqueous reverse-phase purification
Co-crystal engineering
Pyrazole NH–O hydrogen-bond synthon capability
Polymorph screening; co-former stoichiometry validation
Chiral ligand synthesis
Secondary alcohol for asymmetric induction
Enantioselective transformation; ketone oxidation feasibility
Bioconjugation (PROTAC linkers)
Alkyne bioorthogonal handle + dual H-bond donor retention
Coupling efficiency; protein-binding compatibility in aqueous media
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